Cas no 15979-72-3 (9,10-Anthracenedione,2,4,5-trihydroxy-7-methoxy-1-(1-oxobutyl)-)

• Product Name: 9,10-Anthracenedione,2,4,5-trihydroxy-7-methoxy-1-(1-oxobutyl)-
• CAS No: 15979-72-3
• MF: C₁₉H₁₆O₇
• MW: 356.326146125793
• CID: 146610
• PubChem ID: 324095
• Update Time: 2025-04-19

9,10-Anthracenedione,2,4,5-trihydroxy-7-methoxy-1-(1-oxobutyl)- Chemical and Physical Properties

Names and Identifiers

• 9,10-Anthracenedione,2,4,5-trihydroxy-7-methoxy-1-(1-oxobutyl)-
• 1-butanoyl-2,4,5-trihydroxy-7-methoxyanthracene-9,10-dione
• 1-Butyryl-2,4,5-trihydroxy-7-methoxy-anthrachinon
• 1-butyryl-2,4,5-trihydroxy-7-methoxy-anthraquinone
• 4-Butyryl-1.3.8-trihydroxy-6-methoxy-anthrachinon
• 9, 2,4,5-trihydroxy-7-methoxy-1-(1-oxobutyl)-
• AC1L89YT
• Anthraquinone,4,5-trihydroxy-7-methoxy-
• NSC288034
• rhodocomatulin 6-methyl ether
• Rhodocomatulin-6-methylether
• Rubrocomatulin 6-methyl ether
• RUBROCOMATULIN 6-METHYL ETHER (AN)
• DTXSID50314745
• 15979-72-3
• CHEMBL4639283
• SCHEMBL16225981
• NSC-288034

• Inchi： 1S/C19H16O7/c1-3-4-10(20)15-12(22)7-13(23)16-17(15)18(24)9-5-8(26-2)6-11(21)14(9)19(16)25/h5-7,21-23H,3-4H2,1-2H3
• InChI Key： GHWOYWBEOYLCPN-UHFFFAOYSA-N
• SMILES： O=C1C2C=C(C=C(C=2C(C2=C(C=C(C(C(CCC)=O)=C21)O)O)=O)O)OC

Computed Properties

• Exact Mass: 356.08958
• Monoisotopic Mass: 356.08960285g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 588
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 121Ų

Experimental Properties

• PSA: 121.13

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes Hydroxyanthraquinones
• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes Anthraquinones Hydroxyanthraquinones